molecular formula C9H9NO5 B8507526 4-Hydroxypyridine-3,5-dicarboxylic acid dimethyl ester

4-Hydroxypyridine-3,5-dicarboxylic acid dimethyl ester

Cat. No.: B8507526
M. Wt: 211.17 g/mol
InChI Key: SFTGTHPWSXNSFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Hydroxypyridine-3,5-dicarboxylic acid dimethyl ester is a useful research compound. Its molecular formula is C9H9NO5 and its molecular weight is 211.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9NO5

Molecular Weight

211.17 g/mol

IUPAC Name

dimethyl 4-oxo-1H-pyridine-3,5-dicarboxylate

InChI

InChI=1S/C9H9NO5/c1-14-8(12)5-3-10-4-6(7(5)11)9(13)15-2/h3-4H,1-2H3,(H,10,11)

InChI Key

SFTGTHPWSXNSFZ-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CNC=C(C1=O)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of dimethyl 3-oxopentanedioate (12 g, 69 mmol), CH(OEt)3 (15.1 g, 100 mmol) and urea (6 g, 100 mmol) in xylene (25 mL) was heated to reflux for 3 hours. The mixture was cooled to room temperature and the precipitate was filtered, washed with xylene and DCM to afford the title compound as white solid (yield 82.3%).
Quantity
12 g
Type
reactant
Reaction Step One
Quantity
15.1 g
Type
reactant
Reaction Step One
Name
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Yield
82.3%

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